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Abstract

This technical guide provides a comprehensive overview of the geological evolution of the
Hoggar Mountains (Ahaggar), a prominent geological feature of the Tuareg Shield in southern
Algeria. The region records a protracted history spanning from the Archean to the Cenozoic.
This document details the formation of its Precambrian basement, the extensive reworking
during the Neoproterozoic Pan-African orogeny, and the subsequent Cenozoic intraplate
volcanism. Quantitative geochronological and geochemical data are summarized, and detailed
experimental protocols for key analytical techniques are provided. The guide is intended for
researchers and scientists in the fields of geology, geochemistry, and related disciplines.

Introduction

The Hoggar Mountains, covering approximately 550,000 kmz, represent a deeply eroded
segment of the Earth's crust, providing a window into complex geological processes.[1] The
landscape is a rocky desert with an average elevation exceeding 900 meters, culminating at
Mount Tahat (2,908 m).[1][2] Its geological history is dominated by two primary chapters: the
assembly of ancient continental fragments during the Pan-African orogeny and a more recent
period of magmatic activity that has shaped its modern topography.[3][4] This guide
synthesizes the current understanding of this history, structured chronologically from the
Archean basement to recent volcanic activity.
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Precambrian Basement: Archean and
Paleoproterozoic Foundation

The foundation of the Hoggar region is a mosaic of Archean and Paleoproterozoic terranes,
which are remnants of ancient continental crust.[5] These terranes form the "Polycyclic Central
Hoggar," distinguished from the younger, less metamorphosed "Pharusian” belts in the
western Hoggar.[3][6] The basement primarily consists of high-grade metamorphic rocks, such
as gneisses, granulites, and migmatites, with some rocks dating back approximately 2 billion
years or more.[1][5][7][8]

Radiometric dating of these basement rocks indicates significant metamorphic and magmatic
events during the Eburnian orogeny (around 2.1-2.0 Ga).[6] For instance, granulitic
metamorphism has been dated to the Eburnian period, demonstrating the great antiquity of the
continental crust in this region.[6] These ancient terranes, collectively referred to as the LATEA
metacraton, behaved as a rigid block for much of the Mesoproterozoic before being partially
destabilized and involved in the subsequent Pan-African orogeny.[6][9]

The Pan-African Orogeny (Neoproterozoic: ~870-540
Ma)

The Pan-African orogeny was a series of major mountain-building events that led to the
formation of the supercontinent Gondwana.[10] In the Hoggar, this orogeny represents the
most significant tectonometamorphic and magmatic period, during which the Tuareg Shield was
assembled from the collision of the West African Craton, the Saharan Metacraton, and various
smaller terranes.[3][11]

This complex process involved:

o Terrane Accretion: The Tuareg Shield is composed of at least 23 distinct terranes, which
include ancient continental fragments, volcanic arcs, and remnants of oceanic crust
(ophiolites).[6][9] These terranes were progressively amalgamated and displaced along
major north-south trending shear zones.[9]

o Metamorphism: The convergence of these crustal blocks resulted in intense deformation and
metamorphism. High-pressure rocks, such as eclogites, record subduction of oceanic crust,
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while widespread granulite-facies metamorphism indicates high temperatures achieved
during crustal thickening.[9]

o Magmatism: The orogeny was accompanied by extensive magmatism. Early magmatic
activity (around 870 Ma) is related to subduction and the formation of volcanic arcs.[6] The
main collisional phase triggered the intrusion of large granitic batholiths between 620 and
580 Ma.[6] These were followed by late- to post-collisional alkaline plutons, known as
"Taourirts," which were emplaced along the major shear zones around 585-529 Ma.[5][9]

The Pan-African orogeny concluded with the stabilization of the Tuareg Shield, which was then
subject to extensive erosion. By the early Phanerozoic, the shield was peneplained and
covered by Ordovician sandstones.[11]

Cenozoic Volcanism and Uplift (~35 Ma to Present)

After a long period of tectonic quiescence, the Hoggar region experienced renewed geological
activity in the Cenozoic, characterized by significant uplift and widespread intraplate volcanism.
[3][11] This activity is responsible for the region's current high elevation and dramatic volcanic
landscapes. The volcanism is not attributed to a classic mantle plume but is instead linked to
the reactivation of ancient Pan-African lithospheric structures in response to the Africa-Europe
collision.[11][12]

The volcanic activity occurred in several distinct phases and districts, including Atakor, Tahalra,
and Anahef.[11] It can be broadly categorized into three main stages:

o Late Eocene to Oligocene (35-30 Ma): This initial stage was marked by the eruption of
fissural tholeiitic flood basalts, notably in the Anahef district, reaching thicknesses of up to
700 m. This was followed by the intrusion of subvolcanic ring complexes around 29 Ma.[11]
[12]

e Miocene (20-4 Ma): This was the most voluminous stage, particularly in the Atakor district. It
produced a wide range of volcanic rocks, including basalts (80%), trachytes, and phonolites
(18%), which form many of the prominent peaks and plateaus.[11]

o Late Pliocene to Quaternary (~3 Ma to Present): The most recent activity consists of smaller-
volume eruptions of basanites and nephelinites. These flows often follow existing valleys and
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have covered Upper Paleolithic terraces, with local traditions suggesting eruptions were
witnessed by humans.[11]

This volcanic activity is associated with a broad, 1,000 km diameter swell or dome-like uplift of
the entire Hoggar region.[3][11]

Quantitative Data
Geochronological Data

The geological history of the Hoggar Mountains has been constrained by various radiometric
dating techniques. A summary of key ages is presented below.
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Geological . Rock/Mineral
. Age (Ma) Dating Method Reference
Event/Unit Dated
Precambrian
Eburnian
N 2131+ 12 to _
Granulitic U-Pb Zircon [6]
1979 £33

Metamorphism

Pan-African Syn-
Kinematic 620 - 580 U-Pb Zircon, Titanite [6]
Granites

"Taourirt"
] ) 584.8 £ 2.0to )
Alkaline Ring U-Pb (SHRIMP) Zircon [5]
529.3+3.1
Complexes

Cenozoic

Volcanism

Stage 1:
Tholeiitic Flood 35-30 K-Ar / Ar-Ar Whole Rock [11][12]
Basalts

Stage 1:
Subvolcanic Ring  ~29 K-Ar /[ Ar-Ar Various [12]

Complexes

Stage 2: Main
Voluminous 20-12and 7-4 K-Ar Whole Rock [11]

Phase

Stage 3: Recent Whole Rock,
3-<0.01 K-Ar/C-14 [11]
Valley Flows Terraces

Table 1: Summary of key radiometric ages for major geological events in the Hoggar
Mountains.

Geochemical Data
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The Cenozoic volcanic rocks of the Hoggar have been extensively studied to understand their
mantle source. Isotopic data points to a heterogeneous source with contributions from both
enriched mantle (EM1) and high-p (HIMU) components.

Rock 206pp/ 207pp/ Referenc
Age 87Sr/86Sr eNd
Type 204pp 204pp e
Tholeiitic 0.7035 - 15.54 -
~35 Ma -25t0+3.0 18.3-195 [11]
Basalts 0.7045 15.60
Alkaline Miocene- 0.7030 - +3.0to 15.59 -
19.3-20.5 [11]
Basalts Quaternary  0.7037 +7.0 15.70
o Miocene- 0.7031 - +4.5to up to up to
Nephelinite
Quaternary  0.7035 +6.9 20.373 15.696

Table 2: Representative isotopic compositions of Cenozoic volcanic rocks from the Hoggar
region.

Experimental Protocols
U-Pb Zircon Geochronology by LA-ICP-MS

Uranium-Lead (U-Pb) dating of zircon (ZrSiOa) is a robust method for determining the
crystallization age of igneous rocks and the timing of high-grade metamorphism.

1. Sample Preparation:

e Crushing and Milling: A whole-rock sample (1-2 kg) is crushed into small fragments and
milled to a fine powder.

e Mineral Separation: Zircon grains are separated from the crushed rock using high-voltage
pulse power fragmentation, followed by standard heavy liquid (e.g., LMT, methylene iodide)
and magnetic separation techniques.

o Grain Selection: Zircon grains are hand-picked under a binocular microscope based on
clarity, morphology, and lack of inclusions or fractures.

e Mounting and Polishing: Selected grains are mounted in an epoxy resin disc, which is then
polished to expose the internal sections of the zircons. The mount is then coated with a thin
layer of gold to ensure conductivity.
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. Imaging:

Cathodoluminescence (CL): The polished mount is imaged using a CL detector on a
scanning electron microscope. CL imaging reveals the internal growth zoning, inherited
cores, and metamorphic overgrowths, which is crucial for selecting precise locations for laser
ablation.

. Isotopic Analysis (LA-ICP-MS):

Instrumentation: The analysis is performed using a Laser Ablation (LA) system coupled to an
Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

Ablation: A high-energy laser (e.g., 193 nm ArF excimer) is focused on a pre-selected spot
on the zircon grain. The laser ablates a small amount of material (typically a 20-30 pum spot),
creating an aerosol.

lonization and Mass Spectrometry: The aerosol is transported by a carrier gas (Helium) into
the ICP-MS, where it is ionized in a high-temperature argon plasma. The resulting ions are
then separated by their mass-to-charge ratio in the mass spectrometer.

Data Acquisition: The instrument measures the ion beams for isotopes of U (238U) and Pb
(2°¢Pb, 2°7Pb), as well as other elements for correction.

. Data Processing:

Correction: Raw data are corrected for instrumental mass bias and laser-induced elemental
fractionation using a well-characterized zircon standard (e.g., 91500, PleSovice).

Age Calculation: The corrected isotopic ratios (2°°Pb/238U and 2°7Pb/2°¢Ph) are used to
calculate the age. Data are plotted on a concordia diagram. Concordant analyses (where the
two calculated ages agree) provide the crystallization age. Discordant data may indicate Pb
loss or inheritance.

Whole-Rock Geochemical Analysis

This protocol outlines the determination of major and trace element concentrations in whole-
rock samples.

1. Sample Preparation:

o Powdering: The rock sample is crushed and then powdered to a fine, homogeneous grain
size (<75 pm) using an agate mill to avoid contamination.
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» Fusion: For major elements and refractory trace elements, a powdered sample aliquot (e.g.,
1 gram) is mixed with a flux, typically a lithium borate mixture (e.g., Li2B40O>), in a platinum
crucible.

e Glass Bead Creation: The mixture is heated in a furnace at high temperature (e.g., 1050°C)
until it melts completely. The molten liquid is then cast into a mold to create a flat,
homogeneous glass disc for X-Ray Fluorescence (XRF) analysis, or dissolved in dilute nitric
acid for analysis by Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

2. Major Element Analysis (XRF or ICP-OES):

o XRF: The glass bead is analyzed directly by a wavelength-dispersive XRF spectrometer. The
instrument measures the intensity of characteristic X-rays emitted by each element, which is
proportional to its concentration.

o ICP-OES: The dissolved fusion bead is introduced into the ICP-OES. The spectrometer
measures the wavelength and intensity of light emitted by atoms in the plasma to determine
the concentration of major oxides (SiOz, Al20s3, Fe20s3, etc.).

3. Trace Element Analysis (ICP-MS):

» Digestion: A separate aliquot of rock powder is dissolved using a combination of strong acids
(e.g., HF, HNOs, HCIOa4) in a sealed Teflon beaker on a hotplate. This "four-acid" digestion
breaks down silicate minerals.

o Analysis: The resulting solution is diluted and introduced into an ICP-MS. The ICP-MS
provides high sensitivity for measuring a wide range of trace elements, including Rare Earth
Elements (REE), at parts-per-million (ppm) or parts-per-billion (ppb) levels.

Sr-Nd-Pb Isotopic Analysis by TIMS

This protocol is for obtaining high-precision isotope ratios for petrogenetic studies.
1. Sample Preparation and Digestion:

o Powdering: A whole-rock sample is powdered in an agate mill.

¢ Digestion: An accurately weighed aliquot of the powder is dissolved in a mixture of HF and
HNO:s in a clean Teflon beaker.

o Spiking (for Isotope Dilution): For concentration measurements, a calibrated isotopic tracer
("spike") with a known, artificial isotopic composition is added before digestion.

2. Chemical Separation (Column Chromatography):
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o Objective: Sr, Nd, and Pb must be separated from the rock matrix and from each other to
prevent isobaric interferences during mass spectrometry.

» Procedure: The dissolved sample is loaded onto a series of ion-exchange chromatography
columns.

e Pb Separation: The sample is first passed through an anion-exchange resin column using
HCI and HBr as eluents to isolate Pb.

e Sr and REE Separation: The remaining fraction is loaded onto a cation-exchange column
(e.g., AG50W-X8 resin). Sr is eluted using HCI. The Rare Earth Elements (REES), including
Nd, are collected as a group.

» Nd Separation: The collected REE fraction is passed through a second column containing a
resin (e.g., HDEHP-coated resin) that specifically separates Nd from other REESs.

3. Mass Spectrometry (TIMS):

e Instrumentation: Analysis is performed on a Thermal lonization Mass Spectrometer (TIMS).

e Loading: A drop of the purified Sr, Nd, or Pb solution is loaded onto a high-purity metal
filament (e.g., Rhenium, Tantalum).

e Analysis: The filament is heated under vacuum inside the mass spectrometer. The heat
causes the sample to ionize. The ions are accelerated into a magnetic field that separates
them by mass.

» Data Acquisition: The separated ion beams are measured simultaneously in multiple
detectors (Faraday cups) to produce highly precise and accurate isotope ratios (e.g., 8’Sr/
865r, 143Nd/144Nd, 2°°Pb/2°4Ph). Data are corrected for instrumental mass fractionation using
known isotopic standards.

Visualizations of Geological Processes
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Caption: Geological timeline of the Hoggar Mountains.
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Caption: Workflow of the Pan-African Orogeny in the Hoggar.
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Caption: Model for Cenozoic volcanism in the Hoggar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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